Cas no 1421453-78-2 (4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide)

• Product Name: 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide
• CAS No: 1421453-78-2
• Molecular Formula: C₁₈H₂₃NO₂S
• Molecular Weight: 317.445723772049
• CID: 6110091
• PubChem ID: 71787818

4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide Properties

Names and Identifiers

• 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide
• 4-tert-butyl-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzamide
• 4-TERT-BUTYL-N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]BENZAMIDE
• AKOS024536735
• F6190-1594
• 4-(tert-butyl)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzamide
• 1421453-78-2
• VU0535374-1

• InChIKey： XCEDNYFHRMRQFG-UHFFFAOYSA-N
• Inchi： 1S/C18H23NO2S/c1-18(2,3)14-8-6-13(7-9-14)17(21)19-11-10-15(20)16-5-4-12-22-16/h4-9,12,15,20H,10-11H2,1-3H3,(H,19,21)
• SMILES： C(NCCC(O)C1SC=CC=1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 317.14495015g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 317.14495015g/mol
• Heavy Atom Count: 22
• Complexity: 359
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides